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Compound of Interest

Compound Name: Wedelolactone

Cat. No.: B1682273

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your laboratory environment are paramount. Adherence to proper chemical
disposal protocols is a critical component of responsible research. This guide provides
essential, step-by-step procedures for the safe disposal of wedelolactone, ensuring
compliance with safety standards and minimizing environmental impact.

Chemical Safety Profile: Wedelolactone

Before handling, it is crucial to be aware of the hazard profile of wedelolactone. This
information dictates the necessary safety precautions during handling and disposal.

Property[1] Value[1]

CAS Number 524-12-9

Acute toxicity - oral 4 (H302), Sensitization -
skin 1 (H317)[1][2]

Hazard Classification

Signal Word Warning[1]

H302: Harmful if swallowed. H317: May cause
Hazard Statements

an allergic skin reaction.[1][3]

Storage Temperature -20°C[4]
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Step-by-Step Disposal Protocol for Wedelolactone

This protocol is based on established guidelines for laboratory chemical waste management
and should be executed in conjunction with your institution's specific policies and local
regulations.

1. Personal Protective Equipment (PPE) and Preparation:

o Always wear appropriate PPE before handling wedelolactone waste. This includes:
o Alaboratory coat.
o Chemical-resistant gloves.
o Safety glasses with side shields or goggles.[3]

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
dust or vapors.[5]

o Select a designated and clearly labeled hazardous waste container that is chemically
compatible with wedelolactone and any solvents used.[5][6] The container must be in good
condition with a secure, leak-proof closure.[6][7]

2. Waste Segregation and Collection:
¢ Solid Wedelolactone Waste:

o Carefully transfer solid wedelolactone powder into the designated solid hazardous waste
container.[5]

o Avoid creating dust during transfer.[5]

o Contaminated materials such as pipette tips, weighing papers, and empty vials should
also be placed in this container.[5]

o Wedelolactone Solutions:
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o Transfer solutions containing wedelolactone into a designated liquid hazardous waste
container.[5]

o Do not dispose of wedelolactone solutions down the drain.[1][8] Wedelolactone is
sparingly soluble in agueous buffers and should not enter sewer systems.[1][4]

o Ensure that incompatible chemicals are not mixed in the same waste container. For
instance, store acids and bases separately.[7]

. Container Labeling and Storage:
Properly label the hazardous waste container with the words "Hazardous Waste."[6]

The label must include:

[¢]

The full chemical name: "Wedelolactone".[6]

[e]

A list of all chemical constituents in the container, including solvents.[6]

o

The date when waste was first added to the container.[6]

[¢]

The name and contact information of the principal investigator or responsible person.[6]

o

Applicable hazard warnings (e.g., "Harmful if Swallowed,"” "Skin Sensitizer").[6]

Store the sealed waste container in a designated satellite accumulation area (SAA).[7] This
area should be under the direct supervision of laboratory personnel and clearly marked.[9]

Ensure secondary containment for liquid waste containers to prevent spills.[9][10]
. Final Disposal:

Once the waste container is full, or within the time limits specified by your institution and
local regulations (e.g., 90 days), arrange for pickup by a licensed hazardous waste disposal
service.[5][9]

Follow your institution's procedures for requesting a waste pickup.
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Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
wedelolactone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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